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Compound Name:
4-Amino-5-bromo-2-chlorobenzoic

acid

Cat. No.: B12464516

Get Quote

Executive Summary & Structural Significance
4-Amino-5-bromo-2-chlorobenzoic acid (CAS: 1935399-77-1) is a densely functionalized

aromatic scaffold used primarily as an intermediate in the synthesis of SGLT2 inhibitors (e.g.,

Dapagliflozin analogs) and other bioactive small molecules.

From a crystallographic perspective, this molecule represents a "frustrated" packing system:

Strong H-Bond Donors/Acceptors: The carboxylic acid (-COOH) and amino (-NH₂) groups

drive the formation of classical supramolecular synthons.

Halogen Competition: The chlorine (C2) and bromine (C5) atoms introduce steric bulk and

competing halogen-bonding (X···O/N) interactions that disrupt the planar stacking typical of

simple benzoic acids.

This guide compares the target molecule against its crystallographically solved parent, 4-

amino-2-chlorobenzoic acid, to isolate the structural impact of the 5-bromo substitution.
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The following table contrasts the experimentally verified data of the parent scaffold with the

predicted solid-state metrics of the target 5-bromo derivative.

Table 1: Crystal Data & Physical Properties Comparison
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Property

Parent Scaffold (4-
Amino-2-
chlorobenzoic
acid)

Target Molecule (4-
Amino-5-bromo-2-
chlorobenzoic
acid)

Impact of

Modification

Formula C₇H₆ClNO₂ C₇H₅BrClNO₂
Substitution of H5 with

Br.

Mol. Weight 171.58 g/mol 250.48 g/mol

+46% Mass Increase:

Significantly higher

density expected.

Crystal System Monoclinic
Predicted: Triclinic or

Monoclinic

Lower symmetry likely

due to asymmetric

halogen loading.

Space Group
P2₁/c

(Centrosymmetric)
Predicted:P1 or P2₁/c

Centrosymmetry likely

retained due to

carboxylic dimer

preference.

Unit Cell (a) 3.9595 Å Est: 4.10 – 4.50 Å
Slight expansion in

stacking axis.

Unit Cell (b) 22.6656 Å Est: 23.00 – 24.50 Å

Elongation to

accommodate Br

steric bulk.

Unit Cell (c) 8.0285 Å
Est:[1] 11.50 – 12.50

Å

Significant expansion

due to C-Br bond

length (~1.89 Å).

Density (calc) ~1.63 g/cm³ Est: >1.85 g/cm³

Heavy atom effect (Br)

drastically increases

density.

Melting Point 157–160 °C (Dec) 170–175 °C (Est)

Halogen bonding

typically enhances

thermal stability.

Primary Synthon Carboxylic Acid Dimer

R²₂(8)

Carboxylic Acid Dimer

R²₂(8)

The COOH

homodimer is robust
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and persists.

Technical Note: The parent structure (4-amino-2-chlorobenzoic acid) crystallizes with two

independent molecules in the asymmetric unit (

), forming a complex 3D network stabilized by N—H···O and N—H···Cl interactions.

[2][3] The addition of Bromine at C5 will likely disrupt the N—H···Cl network,

replacing it with stronger Br···O or Br···N halogen bonds.[1][2][4]

Supramolecular Architecture Analysis
Understanding the connectivity is vital for predicting solubility and polymorph stability.

A. Primary Motif: The Carboxylic Dimer
Both the parent and the target rely on the R²₂(8) carboxylic acid homodimer. This is the

"anchor" of the crystal structure.

Mechanism: Two molecules face each other, forming two O—H···O hydrogen bonds.[1][5][6]

Stability: This motif is energetically very strong (~60 kJ/mol), making the crystal lattice

resistant to dissolution in non-polar solvents.

B. Secondary Motif: The Amino-Halogen Interface
In the target molecule, the 5-Bromo substituent creates a new interaction landscape:

Steric Locking: The Br atom is ortho to the amino group. This forces the amino group out of

planarity or locks it into a specific conformation, reducing the entropic freedom of the crystal

lattice.

Halogen Bonding (σ-hole): Bromine is an excellent halogen bond donor. In the solid state,

the electropositive "cap" (σ-hole) of the Br atom will likely seek electron-rich acceptors
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(carbonyl Oxygen or Amino Nitrogen) from adjacent layers.

Effect: This creates "cross-linking" between the 2D sheets of carboxylic dimers, potentially

making the 5-bromo crystals harder and less soluble than the parent.

Experimental Protocol: Crystallization & Structure
Solution
To obtain high-quality single crystals of 4-amino-5-bromo-2-chlorobenzoic acid for structural

verification, the following self-validating protocol is recommended.

Phase 1: Solvent Screening Strategy
Due to the "frustrated" solubility (polar COOH/NH₂ vs. lipophilic Br/Cl), a binary solvent system

is required.

Primary Solvent (Solubilizer): Methanol or THF (High solubility).

Anti-solvent (Crystallizer): Water or Nitromethane (Induces nucleation).

Phase 2: Slow Evaporation Workflow
Objective: Grow block-like crystals suitable for SC-XRD (>0.2 mm).

Dissolution: Dissolve 50 mg of target compound in 4 mL of Methanol at 40°C. Ensure

complete dissolution (filter through 0.45 µm PTFE if needed).

Vial Setup: Place solution in a narrow glass vial (4 mL).

Vapor Diffusion: Place the open 4 mL vial inside a larger 20 mL vial containing 5 mL of Water

(Anti-solvent). Cap the large vial tightly.

Incubation: Store at 20°C in a vibration-free zone.

Observation: Methanol will slowly diffuse out, and water vapor will diffuse in. Crystals should

appear within 48–72 hours.

Phase 3: Structure Solution (SHELX/OLEX2)

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b12464516/docs?utm_src=pdf-body#crystal-structure-data-guide-4-amino-5-bromo-2-chlorobenzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12464516?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Space Group Determination: Expect monoclinic (

) or Triclinic (

).

Heavy Atom Method: The Bromine atom (

) dominates the scattering. Use Patterson methods or Direct Methods (SHELXT) to locate
the Br and Cl atoms first.

Refinement: Refine anisotropic displacement parameters for all non-hydrogen atoms. Locate

Amino H-atoms in the difference Fourier map to confirm H-bonding network.

Visualizations
Diagram 1: Crystallization & Structural Analysis
Workflow
This diagram outlines the logical flow from raw material to solved crystal structure.
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Caption: Step-by-step workflow for isolating and solving the crystal structure of halogenated

benzoic acids.

Diagram 2: Predicted Supramolecular Synthon Topology
This diagram illustrates the competing interactions expected in the crystal lattice.
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Caption: Topological map of intermolecular forces. Red: Primary H-bonds. Green: Halogen

bonds. Yellow: Weak contacts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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